Cas no 1239233-87-4 (2-3-Carboxy-4-(2-methylpropoxy)phenyl-4-methyl-5-thiazolecarboxylic Acid)

• Product Name: 2-3-Carboxy-4-(2-methylpropoxy)phenyl-4-methyl-5-thiazolecarboxylic Acid
• CAS No: 1239233-87-4
• MF: C₁₆H₁₇NO₅S
• MW: 335.374883413315
• MDL: MFCD29050077
• CID: 1061471
• PubChem ID: 46849410
• Update Time: 2025-04-20

2-3-Carboxy-4-(2-methylpropoxy)phenyl-4-methyl-5-thiazolecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-Carboxy-4-(2-methylpropoxy)phenyl]-4-methyl-5-thiazolecarboxylic Acid
• Febuxostat Impurity
• Febuxostat diacid impurity
• SCHEMBL2635918
• 1239233-87-4
• C16H17NO5S
• 2-[3-carboxy-4-(2-methylpropoxy)phenyl]-4-methyl-1,3-thiazole-5-carboxylic acid
• F19480
• 2-(3-carboxy-4-(2-methylpropoxy)phenyl)-4-methyl-5-thiazolecarboxylic acid
• CS-0131968
• BCP33784
• 2-(3-Carboxy-4-isobutoxyphenyl)-4-methylthiazole-5-carboxylicacid
• A1-02994
• DB-260571
• HY-131272
• A899027
• Febuxostat dicarboxylic acid impurity
• Febuxostat Impurity (2-(3-carboxy-4-isobutyloxyphenyl)-4-methylthiazole-5-carboxylic acid)
• 2-(3-Carboxy-4-isobutoxyphenyl)-4-methylthiazole-5-carboxylic acid
• FEBUXOSTAT IMPURITY C (2-[3-CARBOXY-4-(2-METHYLPROPOXY)PHENYL]-4-METHYL-5-THIAZOLECARBOXYLIC ACID)
• 1ST177526
• Febuxostat Impurity(B)
• 2-3-Carboxy-4-(2-methylpropoxy)phenyl-4-methyl-5-thiazolecarboxylic Acid

• MDL： MFCD29050077
• Inchi： 1S/C16H17NO5S/c1-8(2)7-22-12-5-4-10(6-11(12)15(18)19)14-17-9(3)13(23-14)16(20)21/h4-6,8H,7H2,1-3H3,(H,18,19)(H,20,21)
• InChI Key： WSCLTDCYZOTAKS-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1C1C=CC(=C(C(=O)O)C=1)OCC(C)C

Computed Properties

• Exact Mass: 335.08274382g/mol
• Monoisotopic Mass: 335.08274382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Melting Point: 218-222°C
• Solubility: DMSO (Slightly), Methanol (Slightly)

2-3-Carboxy-4-(2-methylpropoxy)phenyl-4-methyl-5-thiazolecarboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids